Mono-2,3-dimethylhexyl Phthalate
Description
Mono-2,3-dimethylhexyl Phthalate is a phthalate metabolite or derivative characterized by a branched alkyl side chain (2,3-dimethylhexyl) attached to the phthalic acid backbone.
Properties
Molecular Formula |
C₁₆H₂₂O₄ |
|---|---|
Molecular Weight |
278.34 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
Phthalates are differentiated by their ester side chains, which influence their physicochemical properties and biological interactions. Key analogs include:
Key Observations :
- Branching vs.
- Functional Groups: Unlike MEHHP (hydroxylated) or MEOHP (oxidized), Mono-2,3-dimethylhexyl lacks polar modifications, which could limit its urinary excretion efficiency and enhance tissue accumulation .
Comparison with Industrial Phthalates and Alternatives
Toxicity Profiles
Key Findings :
- DEHP : A well-studied reprotoxic phthalate, its metabolite MEHP is linked to endocrine disruption and developmental toxicity .
- DINCH and DEHA : These alternatives lack reproductive toxicity but may still pose organ-specific risks, highlighting the trade-offs in substitution .
- Data Gap: this compound’s toxicity remains uncharacterized, necessitating further study to assess risks relative to regulated phthalates.
Research and Regulatory Implications
- Analytical Challenges : Its branched structure may complicate detection in biological matrices, requiring advanced chromatographic methods.
- Regulatory Monitoring: As non-phthalate alternatives proliferate, vigilance is needed to avoid substituting DEHP with understudied compounds like this compound .
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